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Compound of Interest

Compound Name: L-Glucono-1,5-lactone

Cat. No.: B118746 Get Quote

When handling L-Glucono-1,5-lactone in a laboratory setting, ensuring personal safety is

paramount. This guide provides essential information on the appropriate Personal Protective

Equipment (PPE), safe handling procedures, and disposal plans to minimize risks and maintain

a secure research environment. Adherence to these guidelines is crucial for drug development

professionals and researchers working with this compound.

Immediate Safety and Handling Protocols
L-Glucono-1,5-lactone, a white, odorless crystalline powder, is generally not classified as a

hazardous substance.[1][2] However, it can cause skin and eye irritation upon contact and may

lead to respiratory irritation if inhaled as dust.[3] Therefore, implementing proper handling and

safety measures is a critical aspect of laboratory practice.

Engineering Controls: It is recommended to handle L-Glucono-1,5-lactone in a well-ventilated

area to minimize dust generation and accumulation.[4] If user operations generate dust, fume,

or mist, use ventilation to keep exposure to airborne contaminants below the exposure limit.[5]

General Hygiene Practices: Always wash hands thoroughly with soap and water after handling

the compound.[6] Avoid eating, drinking, or smoking in areas where the chemical is handled.[6]

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is dependent on the specific laboratory conditions and the

potential for exposure. The following table summarizes the recommended PPE for handling L-
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Glucono-1,5-lactone.

Protection Type Equipment
Standard/Specificati

on
Conditions for Use

Eye/Face Protection

Safety glasses with

side-shields or

goggles

EN 166 (EU) or

NIOSH (US) approved

Recommended for all

handling procedures

to prevent eye

contact.[4][7][8]

Skin Protection

Protective gloves

(e.g., disposable

polythene, light weight

rubber)

-

Recommended for all

handling to prevent

skin contact.[4][6]

Lab coat or overalls -

Wear appropriate

protective clothing to

avoid skin contact.[4]

[7]

Respiratory Protection

Dust mask or

particulate respirator

(e.g., P1 or P2 filter)

AS/NZS 1715 & 1716,

EN 143

Required in case of

inadequate ventilation

or when there is a risk

of inhaling dust.[1][2]

Experimental Workflow for PPE Selection
The following diagram outlines the logical steps for selecting the appropriate PPE when

working with L-Glucono-1,5-lactone.
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Start: Handling
L-Glucono-1,5-lactone

Is the area
well-ventilated?

Handle in a fume hood or
use local exhaust ventilation

No

Is there a risk of
dust generation?

Yes

Wear a dust mask or
particulate respirator

(P1 or P2 filter)

Yes

Standard PPE:
- Safety glasses/goggles

- Protective gloves
- Lab coat/overalls

No

Proceed with work

Click to download full resolution via product page

Caption: PPE Selection Workflow for L-Glucono-1,5-lactone.
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Spillage and Disposal Plan
In the event of a spill, it is important to avoid generating dust.[6]

Minor Spills:

Remove all sources of ignition.[6]

Clean up spills immediately.[6]

Use dry clean-up procedures and avoid generating dust.[6]

Place the spilled material into a suitable, labeled container for waste disposal.[6]

Major Spills:

Clear the area of personnel and move upwind.[6]

Control personal contact by using protective equipment and a dust respirator.[6]

Prevent spillage from entering drains, sewers, or water courses.[6]

Disposal: All waste must be handled in accordance with local, state, and federal regulations.[6]

Where possible, recycling is preferred to disposal or incineration.[9] The material can be

disposed of by removal to a licensed chemical destruction plant or by controlled incineration

with flue gas scrubbing.[8] Empty containers should be taken to an approved waste handling

site for recycling or disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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